Cas no 102540-66-9 (Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester
• CAS No: 102540-66-9
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD28359539
• CID: 5185846
• Update Time: 2026-03-05

Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester

• MDL： MFCD28359539
• Inchi： 1S/C10H16O3/c1-7(11)10(5-6-10)8(12)13-9(2,3)4/h5-6H2,1-4H3
• InChI Key： BTPNOGPKTZGTPZ-UHFFFAOYSA-N
• SMILES： C1(C(C)=O)(C(OC(C)(C)C)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester

Comprehensive Overview of Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester (CAS No. 102540-66-9)

Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester (CAS No. 102540-66-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique cyclopropane ring structure, combined with an acetyl group and a tert-butyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of novel bioactive molecules targeting metabolic pathways or enzyme inhibition.

The compound's molecular stability and reactivity have garnered attention in recent years, especially in the context of sustainable chemistry. With growing interest in green synthesis methods, scientists are investigating how 102540-66-9 can be incorporated into eco-friendly production processes. Its potential role in biodegradable materials and catalysis aligns with global trends toward reducing environmental impact in chemical manufacturing.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester. Recent advancements in computational chemistry have also enabled researchers to predict its behavior in complex reactions, addressing common queries like "How does the cyclopropane ring affect electronic distribution?" or "What are the optimal conditions for ester hydrolysis of this compound?" These insights are valuable for both academic and industrial applications.

In pharmaceutical contexts, the tert-butyl ester group of 102540-66-9 serves as a protective moiety, enabling selective reactions in multi-step syntheses. This feature is particularly relevant to peptide coupling strategies and prodrug design, areas where precision in molecular modification is paramount. Discussions in online forums frequently highlight its compatibility with solid-phase synthesis techniques, a hot topic among medicinal chemists.

Storage and handling recommendations for Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester emphasize stability under inert atmospheres and low temperatures. While not classified as hazardous under standard regulations, best practices suggest using anhydrous conditions to preserve its integrity—a point often raised in laboratory safety guidelines shared across research communities.

Emerging studies explore the compound's potential in flavor and fragrance industries, where its structural motifs could contribute to novel aromatic profiles. This interdisciplinary angle connects chemical research with consumer product innovation, reflecting broader market interests in sustainable ingredients and bio-based alternatives to traditional synthetic compounds.

Patent literature reveals increasing applications of CAS 102540-66-9 in electronic materials, particularly as a precursor for organic semiconductors. Its rigid three-membered ring system may influence charge transport properties, making it relevant to OLED technology development—an area receiving substantial investment in materials science.

For analytical laboratories, method development for 102540-66-9 quantification often involves HPLC or GC-MS systems. Method optimization questions frequently appear in scientific databases, underscoring the compound's analytical challenges and the need for standardized protocols in quality control environments.

The global market for cyclopropane derivatives like this ester continues to expand, driven by demand from Asia-Pacific pharmaceutical hubs. Supply chain analyses highlight its role in high-value intermediates, with manufacturers focusing on scalable production techniques to meet research and commercial needs.

Future research directions may investigate the compound's utility in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis. These cutting-edge applications position Cyclopropanecarboxylic acid, 1-acetyl-, 1,1-dimethylethyl ester at the intersection of multiple scientific disciplines, ensuring its ongoing relevance in advanced chemical research.